Tert-butyl [1-(4-methyl-3-oxo-3,4-dihydropyrazin-2-yl)piperidin-4-yl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Chemical Synthesis and Structural Analysis :
- Richter, Kath, Rheingold, DiPasquale, and Yanovsky (2009) studied the formation of a compound with a 1-methyl-1H-pyrazol-5-yl substituent, demonstrating its significance in chemical synthesis and structural analysis (Richter et al., 2009).
Intermediate in Biologically Active Compounds :
- A study by Kong, Zhang, Xu, Zhou, Zheng, and Xu (2016) synthesized an important intermediate, showing its relevance in the development of biologically active compounds like crizotinib (Kong et al., 2016).
Development of Pharmaceutical Agents :
- Chung, Cvetovich, McLaughlin, Amato, Tsay, Jensen, Weissman, and Zewge (2006) developed a novel synthesis suitable for large-scale preparation of a compound potentially useful for treating conditions like rheumatoid arthritis and psoriasis (Chung et al., 2006).
Small Molecule Anticancer Drugs :
- Research by Zhang, Ye, Xu, and Xu (2018) identified tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate as an important intermediate for small molecule anticancer drugs, establishing a high-yield synthetic method (Zhang et al., 2018).
Synthesis of Nociceptin Antagonists :
- Jona, Shibata, Asai, Goto, Arai, Nakajima, Okamoto, Kawamoto, and Iwasawa (2009) developed an efficient and practical asymmetric synthesis of a compound useful for the synthesis of nociceptin antagonists (Jona et al., 2009).
Versatility in Biological Active Alkaloids Synthesis :
- Passarella, Barilli, Belinghieri, Fassi, Riva, Sacchetti, Silvani, and Danieli (2005) demonstrated the use of certain esters in the stereoselective synthesis of biologically active alkaloids (Passarella et al., 2005).
properties
IUPAC Name |
tert-butyl N-[1-(4-methyl-3-oxopyrazin-2-yl)piperidin-4-yl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N4O3/c1-15(2,3)22-14(21)17-11-5-8-19(9-6-11)12-13(20)18(4)10-7-16-12/h7,10-11H,5-6,8-9H2,1-4H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWWVMMWLIIFBIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(CC1)C2=NC=CN(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.